Cas no 105628-03-3 (1H-1,4-Diazepine, hexahydro-1-(5-isoquinolinylsulfonyl)-4-methyl-)

• Product Name: 1H-1,4-Diazepine, hexahydro-1-(5-isoquinolinylsulfonyl)-4-methyl-
• CAS No: 105628-03-3
• MF: C₁₅H₁₉N₃O₂S
• MW: 305.395262002945
• CID: 1157874
• Update Time: 2024-07-26

1H-1,4-Diazepine, hexahydro-1-(5-isoquinolinylsulfonyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine, hexahydro-1-(5-isoquinolinylsulfonyl)-4-methyl-
• Isoquinoline, 5-[(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)sulfonyl]-

• Inchi： 1S/C15H19N3O2S/c1-17-8-3-9-18(11-10-17)21(19,20)15-5-2-4-13-12-16-7-6-14(13)15/h2,4-7,12H,3,8-11H2,1H3
• InChI Key： FRALUZZWKBQPCF-UHFFFAOYSA-N
• SMILES： C1C2=C(C(S(N3CCCN(C)CC3)(=O)=O)=CC=C2)C=CN=1

Computed Properties

• Exact Mass: 305.11997

Experimental Properties

• Density: 1.267±0.06 g/cm3(Predicted)
• Boiling Point: 489.5±55.0 °C(Predicted)
• PSA: 53.51
• pka: 7.43±0.10(Predicted)